Cas no 1281943-13-2 (ethyl1-(4-fluorophenyl)-3-methanesulfonylpropan-2-ylamine)

• Product Name: ethyl1-(4-fluorophenyl)-3-methanesulfonylpropan-2-ylamine
• CAS No: 1281943-13-2
• MF: C₁₂H₁₈FNO₂S
• MW: 259.340225696564
• CID: 5178218
• PubChem ID: 62474181
• Update Time: 2023-11-24

ethyl1-(4-fluorophenyl)-3-methanesulfonylpropan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• ethyl[1-(4-fluorophenyl)-3-methanesulfonylpropan-2-yl]amine
• N-ethyl-1-(4-fluorophenyl)-3-methylsulfonylpropan-2-amine
• Benzeneethanamine, N-ethyl-4-fluoro-α-[(methylsulfonyl)methyl]-
• ethyl1-(4-fluorophenyl)-3-methanesulfonylpropan-2-ylamine

• Inchi： 1S/C12H18FNO2S/c1-3-14-12(9-17(2,15)16)8-10-4-6-11(13)7-5-10/h4-7,12,14H,3,8-9H2,1-2H3
• InChI Key： HIUSALUNDFQTPZ-UHFFFAOYSA-N
• SMILES： S(C)(CC(CC1C=CC(=CC=1)F)NCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives